Cas no 1351589-49-5 (N-((2,5-dimethylfuran-3-yl)methyl)-1-(4-fluorophenyl)cyclopropanecarboxamide)

• Product Name: N-((2,5-dimethylfuran-3-yl)methyl)-1-(4-fluorophenyl)cyclopropanecarboxamide
• CAS No: 1351589-49-5
• MF: C₁₇H₁₈FNO₂
• MW: 287.328728199005
• CID: 5977237
• PubChem ID: 56765574
• Update Time: 2025-08-05

N-((2,5-dimethylfuran-3-yl)methyl)-1-(4-fluorophenyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS024538530
• N-[(2,5-dimethylfuran-3-yl)methyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• N-((2,5-dimethylfuran-3-yl)methyl)-1-(4-fluorophenyl)cyclopropanecarboxamide
• F6201-0220
• 1351589-49-5
• VU0536721-1

• Inchi： 1S/C17H18FNO2/c1-11-9-13(12(2)21-11)10-19-16(20)17(7-8-17)14-3-5-15(18)6-4-14/h3-6,9H,7-8,10H2,1-2H3,(H,19,20)
• InChI Key： HFAHOQGUKSFDRE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(NCC2C=C(C)OC=2C)=O)CC1

Computed Properties

• Exact Mass: 287.13215698g/mol
• Monoisotopic Mass: 287.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.2Ų

Additional information on N-((2,5-dimethylfuran-3-yl)methyl)-1-(4-fluorophenyl)cyclopropanecarboxamide

Introduction to N-((2,5-dimethylfuran-3-yl)methyl)-1-(4-fluorophenyl)cyclopropanecarboxamide (CAS No. 1351589-49-5)

N-((2,5-dimethylfuran-3-yl)methyl)-1-(4-fluorophenyl)cyclopropanecarboxamide (CAS No. 1351589-49-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in drug discovery.

The molecular structure of N-((2,5-dimethylfuran-3-yl)methyl)-1-(4-fluorophenyl)cyclopropanecarboxamide is characterized by the presence of a cyclopropane ring, which is a key feature that contributes to its distinct chemical behavior. The cyclopropane moiety is known for its strain and rigidity, which can influence the compound's interactions with biological targets. Additionally, the presence of both 2,5-dimethylfuran-3-yl and 4-fluorophenyl substituents introduces additional layers of complexity and potential for diverse biological activities.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The cyclopropanecarboxamide moiety in N-((2,5-dimethylfuran-3-yl)methyl)-1-(4-fluorophenyl)cyclopropanecarboxamide is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various pharmacological contexts. This has led to its investigation as a potential scaffold for the development of new drugs targeting a range of diseases.

The 4-fluorophenyl group in the molecule is another critical feature that contributes to its pharmacological profile. Fluoro-substituted aromatic rings are well-known for their ability to modulate metabolic stability and binding interactions with biological targets. The fluorine atom can increase the lipophilicity of the molecule, improve its bioavailability, and enhance its binding affinity to proteins such as enzymes and receptors. These properties make N-((2,5-dimethylfuran-3-yl)methyl)-1-(4-fluorophenyl)cyclopropanecarboxamide an attractive candidate for further exploration in drug discovery.

The synthesis of N-((2,5-dimethylfuran-3-yl)methyl)-1-(4-fluorophenyl)cyclopropanecarboxamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the cyclopropane ring is particularly challenging due to the strain associated with this three-membered ring system. However, advances in synthetic methodologies have made it possible to construct such complex structures with high efficiency and yield.

In terms of biological activity, preliminary studies have suggested that N-((2,5-dimethylfuran-3-yl)methyl)-1-(4-fluorophenyl)cyclopropanecarboxamide may exhibit potent inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, its structural features have been found to mimic natural substrates or inhibitors, leading to selective binding and functional modulation. These findings have prompted further investigation into its potential therapeutic applications.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for compounds like N-((2,5-dimethylfuran-3-yl)methyl)-1-(4-fluorophenyl)cyclopropanecarboxamide. By leveraging these technologies, researchers can rapidly assess the biological activity and optimize the molecular structure for improved efficacy. This approach has been instrumental in identifying lead compounds that can be further developed into novel therapeutics.

The future prospects for N-((2,5-dimethylfuran-3-yl)methyl)-1-(4-fluorophenyl)cyclopropanecarboxamide are promising, with ongoing research aimed at elucidating its mechanism of action and exploring its potential in preclinical studies. As our understanding of disease pathways continues to evolve, compounds like this one are poised to play a crucial role in the development of next-generation pharmaceuticals.

In conclusion, N-((2,5-dimethylfuran-3-yl)methyl)-1-(4-fluorophenyl)cyclopropanecarboxamide (CAS No. 1351589-49-5)